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Compound of Interest

Compound Name: m-PEG2-acid

Cat. No.: B1677424 Get Quote

An In-depth Technical Guide on the Safety and Handling of m-PEG2-acid

This guide provides comprehensive safety and handling information for m-PEG2-acid (CAS:

149577-05-9) intended for researchers, scientists, and drug development professionals.

Adherence to these guidelines is critical for ensuring personal safety and maintaining

experimental integrity in the laboratory.

Physicochemical and Structural Data
m-PEG2-acid, also known as 3-(2-methoxyethoxy)propanoic acid, is a hydrophilic PEG linker

featuring a terminal carboxylic acid and a methoxy group.[1][2] The carboxylic acid can be

reacted with primary amines to form stable amide bonds, making it a versatile tool in

bioconjugation and for creating PROTACs.[1][2][3] The PEG spacer enhances the solubility of

conjugated molecules in aqueous media.[2][3]

Table 1: Physical and Chemical Properties of m-PEG2-acid
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Property Value References

CAS Number 149577-05-9 [2][3][4]

Molecular Formula C6H12O4 [2][3][4]

Molecular Weight 148.16 g/mol [4][5]

Appearance Colorless to light yellow liquid [5]

Purity >96% - 98% [2][3][4]

Boiling Point 244.2 ± 20.0 °C (Predicted) [5]

Density 1.098 ± 0.06 g/cm³ (Predicted) [5]

| pKa | 4.28 ± 0.10 (Predicted) |[5] |

Hazard Identification and Toxicology
Based on GHS classifications, m-PEG2-acid is considered an irritant to the skin and

respiratory tract and can cause serious eye damage.[5] It is crucial to handle this chemical with

appropriate precautions.

Table 2: GHS Hazard Classification for m-PEG2-acid
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Code
Hazard
Statement

Hazard Class Category Signal Word

H315
Causes skin
irritation

Skin
corrosion/irrita
tion

2 Warning

H318
Causes serious

eye damage

Serious eye

damage/eye

irritation

1 Danger

H335

May cause

respiratory

irritation

Specific target

organ toxicity,

single exposure;

Respiratory tract

irritation

3 Warning

Data sourced from ChemicalBook.[5]

No components of similar products are identified as probable, possible, or confirmed human

carcinogens by IARC, ACGIH, or NTP.[6]

Personal Protective Equipment (PPE)
A comprehensive approach to personal protection is mandatory when handling m-PEG2-acid.

The following PPE is recommended to minimize exposure risk.

Table 3: Recommended Personal Protective Equipment (PPE)

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 9 Tech Support

https://www.chemicalbook.com/price-india/m-PEG2-acid.htm
https://file.medchemexpress.com/batch_PDF/HY-112559/Bis-PEG2-acid-SDS-MedChemExpress.pdf
https://www.benchchem.com/product/b1677424?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1677424?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Protection Type Required Equipment
Specifications and
Rationale

Eye/Face Protection
Safety goggles with side-
shields

Must conform to EN 166
(EU) or NIOSH (US)
standards to protect
against splashes and
serious eye damage.[5][6]
[7]

Hand Protection

Chemical-resistant disposable

nitrile, neoprene, or butyl

rubber gloves

Provides a barrier against skin

contact and irritation.[7][8]

Gloves should be inspected

before use and changed

immediately if contaminated.[7]

[9]

Body Protection Laboratory coat

Should be worn and kept

fastened to protect skin and

clothing from accidental spills.

[7][9]

| Respiratory Protection | Use in a well-ventilated area or a certified chemical fume hood |

Essential to prevent inhalation of vapors or aerosols and avoid respiratory tract irritation.[6][7]

[9] |

Experimental Protocols and Handling Procedures
A systematic approach to handling m-PEG2-acid is crucial for both safety and experimental

success.

General Handling Workflow
The following diagram outlines the standard workflow for safely handling m-PEG2-acid in a

laboratory setting.
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1. Preparation

2. Handling

3. Post-Handling & Storage

4. Disposal

Conduct Risk Assessment

Ensure Emergency Equipment
(Eyewash, Shower) is Accessible

Don all Required PPE

Work in a Certified
Chemical Fume Hood

Proceed to Handling

Allow Container to Reach
Room Temperature Before Opening

Avoid Inhalation,
Contact with Skin and Eyes

Decontaminate Work Area

After Experiment

Tightly Seal Container

Store at Recommended
Temperature (-20°C)

Collect Waste in a
Labeled, Sealed Container

For Waste

Dispose of Waste via
Licensed Contractor

Click to download full resolution via product page

Caption: General workflow for handling m-PEG2-acid.
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Step-by-Step Handling Protocol
Preparation: Before handling, conduct a thorough risk assessment for the planned

experiment.[7] Ensure that a safety shower, eyewash station, and other emergency

equipment are accessible.[7] Don all required PPE as specified in Table 3.[9]

Acclimatization: Allow the container of m-PEG2-acid to equilibrate to room temperature

before opening to prevent condensation.[9]

Handling: Conduct all work within a certified chemical fume hood to prevent inhalation of

vapors.[7][9] Avoid all direct contact with skin, eyes, and clothing.[6][7]

Storage: After use, ensure the container is tightly sealed.[7] Store the compound at -20°C in

a dry environment.[2][3]

Decontamination: Thoroughly decontaminate the work area and any equipment after

handling is complete.[9]

Disposal: Collect contaminated items (e.g., gloves, pipette tips) in a sealed, labeled

hazardous waste container.[7] Dispose of all chemical waste through a licensed waste

disposal contractor in accordance with local regulations.[7]

First Aid Measures
In case of accidental exposure, follow these first aid procedures immediately. Medical attention

should be sought for all exposure incidents.

First Aid Response Flowchart
The following diagram illustrates the immediate actions to take following an exposure event.
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Exposure Occurs

Skin Contact Eye Contact Inhalation Ingestion

Wash off with soap and
plenty of water.

Remove contaminated clothing.

Rinse cautiously with water for
several minutes. Remove contact

lenses. Continue rinsing.

Move person into fresh air.
If not breathing, give
artificial respiration.

Rinse mouth with water.
Do NOT induce vomiting.

Never give anything by mouth
to an unconscious person.

Seek Immediate
Medical Attention

Click to download full resolution via product page

Caption: First aid procedures for m-PEG2-acid exposure.

Eye Contact: Immediately flush eyes with plenty of water for several minutes as a

precaution, removing contact lenses if present and easy to do so.[5][9] Seek immediate

medical attention as the substance can cause serious eye damage.[5]

Skin Contact: Wash off with soap and plenty of water and remove any contaminated clothing.

[9]

Inhalation: Move the person to fresh air. If breathing is difficult or has stopped, provide

artificial respiration.[9]

Ingestion: Rinse the mouth with water. Do not induce vomiting. Never give anything by

mouth to an unconscious person.[6][9]

Accidental Release Measures
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In the event of a spill, follow these procedures:

Personal Precautions: Evacuate personnel to a safe area and ensure adequate ventilation.

[6][10] Avoid breathing vapors and wear full personal protective equipment.[6][10]

Environmental Precautions: Prevent the chemical from entering drains or water courses.[6]

[10]

Containment and Cleaning: Absorb the spill with an inert, liquid-binding material such as

diatomite or universal binders.[6][10] Decontaminate the affected surfaces and equipment,

and dispose of all contaminated material as hazardous waste according to regulations.[6][10]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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